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Compound of Interest

Compound Name: 1,2'-O-dimethylguanosine

Cat. No.: B13856825 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This guide provides a comprehensive overview of the stereochemistry of 1,2'-O-
dimethylguanosine (m¹Gm), a modified nucleoside found in transfer RNA (tRNA). The

document details its structural features, plausible synthetic routes, expected analytical data,

and biological significance, collating available information for researchers in drug development

and the life sciences.

Introduction to 1,2'-O-dimethylguanosine
1,2'-O-dimethylguanosine is a post-transcriptionally modified RNA nucleoside. It is a

derivative of guanosine with two methyl groups: one at the N1 position of the guanine base and

another at the 2'-hydroxyl group of the ribose sugar.[1] This modification imparts a fixed

positive charge on the purine ring and influences the local conformation of the RNA strand.[1]

Found in the tRNA of various organisms, m¹Gm plays a role in maintaining the structural

integrity and function of these molecules, which are crucial for protein synthesis.[2][3]

Stereochemical Configuration
While a definitive crystal structure for 1,2'-O-dimethylguanosine is not readily available in the

public domain, its stereochemistry can be confidently inferred from the well-established

structures of its constituent modifications: N1-methylguanosine and 2'-O-methylguanosine.
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The ribose sugar in naturally occurring nucleosides, including guanosine, adopts a specific

enantiomeric form, D-ribose. The glycosidic bond that connects the guanine base to the ribose

is in the β-configuration. Therefore, the expected systematic IUPAC name for 1,2'-O-
dimethylguanosine is 2-amino-9-[(2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-

methoxyoxolan-2-yl]-1-methyl-1H-purin-6(9H)-one.

The key stereochemical features are:

Ribose Moiety: The ribose sugar is expected to have the D-configuration, with the following

stereocenters: (2R, 3R, 4R, 5R).

Glycosidic Bond: The bond between the N9 of the guanine base and the C1' of the ribose

sugar is in the β-anomeric configuration.

2'-O-methylation: This modification introduces a methoxy group at the 2' position of the

ribose. This methylation influences the sugar pucker equilibrium, favoring the C3'-endo

conformation, which is characteristic of A-form RNA helices.[4] This conformational

preference contributes to the stability of the RNA structure.[5][6]

N1-methylation: The methylation at the N1 position of the guanine base introduces a

permanent positive charge and steric bulk. This modification is crucial for translational fidelity

by preventing frameshift errors during protein synthesis.[1]

Below is a diagram illustrating the expected stereochemistry of 1,2'-O-dimethylguanosine.

Caption: Expected stereochemical structure of 1,2'-O-dimethylguanosine.

Synthesis Protocols
A direct, optimized synthesis protocol for 1,2'-O-dimethylguanosine is not extensively

documented. However, a plausible synthetic route can be designed by combining established

methods for N1-methylation of guanosine and 2'-O-methylation of ribonucleosides. The

synthesis would likely proceed through a multi-step process involving protection of reactive

groups, followed by sequential methylation and deprotection.

Proposed Synthetic Workflow:
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A potential synthetic pathway could involve the following key steps:

Protection of Guanosine: Protection of the exocyclic amine (N²) and the hydroxyl groups (3'

and 5') of the ribose is necessary to ensure selective methylation.

N1-methylation: Introduction of a methyl group at the N1 position of the protected guanine

base.

2'-O-methylation: Methylation of the 2'-hydroxyl group of the protected ribose.

Deprotection: Removal of all protecting groups to yield the final product, 1,2'-O-
dimethylguanosine.

Guanosine Protection of
N2, 3'-OH, 5'-OH Protected Guanosine N1-methylation Protected

N1-methylguanosine 2'-O-methylation Protected
1,2'-O-dimethylguanosine Deprotection 1,2'-O-dimethylguanosine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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